2-bromo-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 2-bromo-N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide
• InChI: InChI=1S/C16H14BrN5O2/c1-9-8-14(23)20-16(18-9)22-13(7-10(2)21-22)19-15(24)11-5-3-4-6-12(11)17/h3-8H,1-2H3,(H,19,24)(H,18,20,23)
• InChI Key: KCIPBSPIPRINJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=CC=CC=C3Br
• Molecular Formula: C16H14BrN5O2
• Molecular Weight: 388.22 g/mol

Description

2-bromo-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C16H14BrN5O2 and its molecular weight is 388.225. The purity is usually 95%.
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Scientific Research Applications

Intermolecular Interactions and Structural Analysis

Research on antipyrine-like derivatives, closely related to the compound , has explored their intermolecular interactions, crystal packing, and stabilization mechanisms through X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations. These studies provide a foundation for understanding the molecular interactions and potential applications of similar compounds in pharmaceuticals and materials science (Saeed et al., 2020).

Synthesis and Biological Activity

The synthesis and biological activity of pyrazolo[3,4-d]pyrimidine derivatives have been extensively studied. These compounds have shown promise in various biological activities, including antiviral and antitumor effects. For instance, research on 6-azacadeguomycin and trisubstituted pyrazolo[3,4-d]pyrimidine ribonucleosides revealed significant activity against measles and moderate antitumor activity against leukemia (Petrie et al., 1985).

Antimicrobial Applications

The antimicrobial activity of pyrazole and fused pyrazolo[3,4-d]-pyrimidine derivatives has been a focus of research. These compounds have been synthesized and tested against various microbial strains, showing potential as antimicrobial agents. This research contributes to the development of new antimicrobial drugs and coatings, highlighting the broad applicability of such compounds in combating microbial resistance (Abunada et al., 2008).

Material Science and Coating Applications

Investigations into the synthesis and reactivity of benzothiazolyl derivatives, which share structural similarities with the compound of interest, have led to the development of novel materials with specific properties, including antimicrobial coatings. These studies underscore the potential of heterocyclic compounds in creating functional materials for various industrial applications (Farag & Dawood, 1997).